molecular formula C8H5Cl2NOS B8493465 1,3-Dichloro-2-isothiocyanato-5-methoxybenzene

1,3-Dichloro-2-isothiocyanato-5-methoxybenzene

Cat. No.: B8493465
M. Wt: 234.10 g/mol
InChI Key: WTYPNBUYHUNYLK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1,3-Dichloro-2-isothiocyanato-5-methoxybenzene is a useful research compound. Its molecular formula is C8H5Cl2NOS and its molecular weight is 234.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5Cl2NOS

Molecular Weight

234.10 g/mol

IUPAC Name

1,3-dichloro-2-isothiocyanato-5-methoxybenzene

InChI

InChI=1S/C8H5Cl2NOS/c1-12-5-2-6(9)8(11-4-13)7(10)3-5/h2-3H,1H3

InChI Key

WTYPNBUYHUNYLK-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=C(C(=C1)Cl)N=C=S)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Thiophosgene (1.62 mL, 21.8 mmol) was added dropwise to a stirred mixture of 2,6-dichloro-4-methoxyaniline (2.00 g, 10.4 mmol) in tetrahydrofuran (25 mL) and saturated aqueous sodium hydrogen carbonate (25 mL) at 0° C. The mixture was stirred at room temperature for 1 h, and extracted with ethyl acetate. The combined organic layer was washed with brine, dried over anhydrous sodium sulfate, filtered and concentrated in vacuo. The residue was washed with n-hexane to give the title compound as a brown solid (2.21 g, 9.44 mmol, 91%).
Quantity
1.62 mL
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Yield
91%

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